Cas no 1427012-28-9 (Ethyl 5-amino-4-chloro-1-phenyl-pyrazole-3-carboxylate)

• Product Name: Ethyl 5-amino-4-chloro-1-phenyl-pyrazole-3-carboxylate
• CAS No: 1427012-28-9
• MF: C₁₂H₁₂ClN₃O₂
• MW: 265.695581436157
• CID: 5170072
• Update Time: 2025-05-20

Ethyl 5-amino-4-chloro-1-phenyl-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-amino-4-chloro-1-phenyl-pyrazole-3-carboxylate

• Inchi： 1S/C12H12ClN3O2/c1-2-18-12(17)10-9(13)11(14)16(15-10)8-6-4-3-5-7-8/h3-7H,2,14H2,1H3
• InChI Key： VUMBQIDIXOGFMQ-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2)C(N)=C(Cl)C(C(OCC)=O)=N1

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 426.1±40.0 °C at 760 mmHg
• Flash Point: 211.5±27.3 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

Ethyl 5-amino-4-chloro-1-phenyl-pyrazole-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on Ethyl 5-amino-4-chloro-1-phenyl-pyrazole-3-carboxylate

Ethyl 5-amino-4-chloro-1-phenyl-pyrazole-3-carboxylate (CAS No. 1427012-28-9): An Overview

Ethyl 5-amino-4-chloro-1-phenyl-pyrazole-3-carboxylate (CAS No. 1427012-28-9) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and antipyretic properties. The unique structure of Ethyl 5-amino-4-chloro-1-phenyl-pyrazole-3-carboxylate makes it an attractive candidate for the development of novel therapeutic agents.

The molecular formula of Ethyl 5-amino-4-chloro-1-phenyl-pyrazole-3-carboxylate is C₁₃H₁₃ClN₃O₂, and its molecular weight is approximately 276.71 g/mol. The compound features a pyrazole ring substituted with an amino group, a chlorine atom, and a phenyl group, along with an ethyl ester moiety. These functional groups contribute to the compound's chemical reactivity and biological activity.

In recent years, there has been growing interest in the use of pyrazole derivatives in drug discovery and development. Studies have shown that Ethyl 5-amino-4-chloro-1-phenyl-pyrazole-3-carboxylate exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This property makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

Beyond its anti-inflammatory properties, Ethyl 5-amino-4-chloro-1-phenyl-pyrazole-3-carboxylate has also been investigated for its potential as an analgesic agent. Research has demonstrated that this compound can effectively reduce pain responses in animal models, suggesting its potential use in the management of chronic pain conditions. The mechanism of action is thought to involve the modulation of nociceptive pathways in the central nervous system.

The pharmacokinetic profile of Ethyl 5-amino-4-chloro-1-phenyl-pyrazole-3-carboxylate has been studied to understand its behavior in biological systems. Studies have shown that the compound is well-absorbed following oral administration and exhibits good bioavailability. It is rapidly distributed to various tissues and organs, with a particular affinity for the liver and kidneys. The compound is metabolized primarily through hepatic enzymes, and its metabolites are excreted via urine and feces.

In terms of safety, preclinical studies have indicated that Ethyl 5-amino-4-chloro-1-phenyl-pyrazole-3-carboxylate has a favorable safety profile at therapeutic doses. However, as with any new drug candidate, further studies are necessary to fully evaluate its safety and efficacy in humans. Clinical trials are currently underway to assess the compound's potential as a therapeutic agent for various conditions.

The synthesis of Ethyl 5-amino-4-chloro-1-phenyl-pyrazole-3-carboxylate involves several steps, including the formation of the pyrazole ring and subsequent functional group modifications. One common synthetic route involves the reaction of ethyl acetoacetate with hydrazine hydrate to form ethyl pyrazolone, which is then treated with chlorobenzene in the presence of a base to introduce the phenyl group. The resulting intermediate is further modified to introduce the amino group and ethyl ester moiety.

The versatility of Ethyl 5-amino-4-chloro-1-phenyl-pyrazole-3-carboxylate extends beyond its use as a drug candidate. It can also serve as a valuable building block in organic synthesis, enabling the preparation of more complex molecules with diverse biological activities. Researchers are exploring its potential applications in areas such as agrochemistry and materials science.

In conclusion, Ethyl 5-amino-4-chloro-1-phenyl-pyrazole-3-carboxylate (CAS No. 1427012-28-9) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structure and biological activities make it an attractive candidate for the development of novel therapeutic agents for inflammatory diseases, pain management, and other conditions. Ongoing research continues to uncover new insights into its properties and applications, highlighting its importance in modern drug discovery efforts.